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Compound of Interest

Compound Name: Methyl 2-fluoro-3-oxopentanoate

Cat. No.: B069860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Methyl 2-fluoro-3-oxopentanoate (CAS No. 180287-02-9). The information is

intended to assist researchers, scientists, and professionals in the pharmaceutical and

chemical industries in ensuring the integrity and purity of this versatile building block.

Chemical and Physical Properties
Methyl 2-fluoro-3-oxopentanoate is a fluorinated β-keto ester utilized as a key intermediate in

the synthesis of pharmaceuticals and agrochemicals.[1] Its unique structure, featuring a

fluorine atom alpha to a ketone and an ester, imparts specific reactivity and requires careful

handling and storage to prevent degradation.[2]

A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Methyl 2-fluoro-3-oxopentanoate
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Property Value Reference(s)

CAS Number 180287-02-9 [1][3]

Molecular Formula C₆H₉FO₃ [1][3]

Molecular Weight 148.13 g/mol [1][3]

Appearance
Colorless to light yellow/orange

clear liquid

Purity ≥ 95% (GC) [1][3]

Density 0.86 g/cm³ [1][3]

Refractive Index n20/D 1.39 [1][3]

Flash Point 56 °C

Stability Profile and Recommended Storage
Proper storage is critical to maintain the quality and stability of Methyl 2-fluoro-3-
oxopentanoate. The compound is known to be sensitive to both heat and moisture.

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Reference(s)

Storage Temperature
Refrigerate at 2 - 8 °C (36 - 46

°F)
[1][3]

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen)

Container
Keep container tightly closed

in a well-ventilated place

Conditions to Avoid
Heat, sparks, open flames,

and moisture

Safety Precaution Flammable liquid and vapor [4]
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While specific long-term stability data under various conditions are not extensively published,

the general reactivity of β-keto esters suggests potential degradation pathways that users

should be aware of.

Potential Degradation Pathways
As a β-keto ester, Methyl 2-fluoro-3-oxopentanoate is susceptible to degradation through

several mechanisms, primarily hydrolysis and decarboxylation. The presence of the fluorine

atom can influence the rates of these reactions.

A logical workflow for investigating the stability of this compound is outlined below.
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Storage Conditions

Potential Degradation Pathways

2-8°C
Inert Atmosphere
Sealed Container

Room Temperature
High Humidity

Exposure to Air/Light

Hydrolysis
(H₂O)

Decarboxylation
(Heat)

Other Reactions
(e.g., Oxidation)

2-fluoro-3-oxopentanoic acid + Methanol 1-Fluorobutan-2-one + CO₂

Methyl 2-fluoro-3-oxopentanoate

Stable Unstable
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Start

Select HPLC Column
(e.g., C18, Phenyl-Hexyl)

Optimize Mobile Phase
(Acetonitrile/Water, Methanol/Buffer)

Develop Gradient Elution Program

Select Detection Wavelength
(UV-Vis) or MS Parameters

Perform Forced Degradation Studies

Analyze Stressed Samples

Check for Peak Resolution
and Purity

Inadequate

Validate the Method
(Specificity, Linearity, Accuracy, Precision)

Adequate

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

